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Compound of Interest

Compound Name: Calcium iodide, hexahydrate

Cat. No.: B161461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of calcium
iodide hexahydrate (Calz-:6H20). Leveraging principles of isostructural analogy with calcium
chloride hexahydrate, this document details the crystallographic parameters, experimental
protocols for synthesis and crystal characterization, and presents the data in a clear, structured
format for ease of comparison and use in research and development.

Introduction

Calcium iodide is an ionic compound with significant applications in photography and as an
iodine source in animal feed. Its hydrated forms are of particular interest in various scientific
disciplines. Calcium iodide hexahydrate, being a hygroscopic and light-sensitive compound,
requires careful handling and specific conditions for the growth of single crystals suitable for
structural analysis.[1][2][3] Due to the challenges in obtaining a direct crystal structure of the
hexahydrate, this guide utilizes the well-established isostructural relationship with calcium
chloride hexahydrate (CaClz-6H20) to elucidate its crystallographic features.

Crystal Structure and Physicochemical Properties

Calcium iodide hexahydrate is isostructural with calcium chloride hexahydrate, the mineral form
of which is known as antarcticite. This indicates that they share the same crystal structure, with
the chloride ions being replaced by iodide ions.
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Crystallographic Data

The crystal structure of calcium chloride hexahydrate has been determined by neutron
diffraction, providing precise atomic coordinates.[4] Based on this isostructural relationship, the
crystallographic data for calcium iodide hexahydrate can be inferred. The compound
crystallizes in the trigonal system with the space group P321.

Table 1: Crystallographic Data for Calcium lodide Hexahydrate (Inferred)

Parameter Value

Crystal System Trigonal

Space Group P321

a (A) ~7.9 (estimated)
c (A) ~3.95 (estimated)
Z 1

Note: Unit cell parameters 'a’ and 'c' are estimations based on the isostructural CaClz-6H20
and the larger ionic radius of iodide compared to chloride.

Atomic Coordinates

The following atomic coordinates for calcium chloride hexahydrate are used as a model for the
isostructural calcium iodide hexahydrate.

Table 2: Inferred Fractional Atomic Coordinates for Calcium lodide Hexahydrate
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Atom Wyc-k-off X y z
Position

Ca la 0 0 0

I 2d 1/3 2/3 ~0.25
o1 3e ~0.53 0 1/2
02 69 ~0.22 ~0.15 ~0.21
H1 3e ~0.63 0 1/2
H2 69 ~0.28 ~0.10 ~0.30
H3 69 ~0.17 ~0.25 ~0.15

Note: These coordinates are based on the structure of CaCl2:6H20 and are approximate for
Calz2:6H20. The exact positions would require a dedicated crystallographic study.

Experimental Protocols
Synthesis of Calcium lodide

Calcium iodide can be synthesized by the reaction of calcium carbonate, calcium oxide, or
calcium hydroxide with hydroiodic acid.[5]

Reaction: CaCOs + 2HI - Cal2 + H20 + CO2
Procedure:

¢ In a well-ventilated fume hood, slowly add a stoichiometric amount of hydroiodic acid to a
stirred suspension of calcium carbonate in deionized water.

o Continue stirring until the effervescence of carbon dioxide ceases, indicating the completion
of the reaction.

e The resulting solution is a concentrated aqueous solution of calcium iodide.

Single Crystal Growth of Calcium lodide Hexahydrate

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Calcium_iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Due to the hygroscopic and light-sensitive nature of calcium iodide, single crystals are best
grown using the slow evaporation method in a controlled environment.[1][2][3]

Procedure:

e Prepare a saturated solution of calcium iodide in deionized water at room temperature.
« Filter the solution to remove any undissolved particles or impurities.

o Transfer the clear, saturated solution to a clean crystallizing dish.

» To control the rate of evaporation, cover the dish with parafilm and puncture a few small
holes in it.

 For this hygroscopic salt, place the crystallizing dish inside a desiccator containing a suitable
desiccant (e.g., anhydrous calcium sulfate) to maintain a low-humidity environment.

» Store the desiccator in a dark, vibration-free location to protect the light-sensitive solution
and promote the growth of large, well-defined single crystals.

e Monitor the setup periodically over several days to weeks for crystal formation.

X-ray Diffraction Analysis

Methodology:

o Asuitable single crystal of calcium iodide hexahydrate is carefully selected and mounted on
a goniometer head.

e The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal
vibrations and potential degradation.

o X-ray diffraction data are collected using a single-crystal X-ray diffractometer equipped with a
suitable X-ray source (e.g., Mo Ka or Cu Ka radiation).

o A complete dataset is collected by rotating the crystal through a series of angles.
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e The collected diffraction data are then processed, including integration of reflection
intensities, and corrected for various factors (e.g., Lorentz-polarization, absorption).

e The crystal structure is solved using direct methods or Patterson synthesis and refined using
full-matrix least-squares techniques.

Experimental Workflow

The following diagram illustrates the logical flow from the synthesis of calcium iodide to the final

determination of its crystal structure.
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Experimental Workflow for Crystal Structure Determination of Cal2-6H20
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Caption: Workflow from synthesis to structure determination.
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Conclusion

This technical guide has detailed the crystal structure of calcium iodide hexahydrate through an
isostructural analogy with calcium chloride hexahydrate. The provided crystallographic data,
though inferred, offers a robust model for researchers and scientists. The detailed experimental
protocols for synthesis and single-crystal growth are designed to be reproducible, enabling
further investigation and verification of the presented structural parameters. This information is
valuable for professionals in materials science, chemistry, and drug development who require a
thorough understanding of the solid-state properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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